(2S)-2-[[2-[3,5-dimethyl-1-(2-methylpropyl)pyrazol-4-yl]acetyl]amino]-2-phenylacetic acid

• IUPAC Name: (2S)-2-[[2-[3,5-dimethyl-1-(2-methylpropyl)pyrazol-4-yl]acetyl]amino]-2-phenylacetic acid
• InChI: InChI=1S/C19H25N3O3/c1-12(2)11-22-14(4)16(13(3)21-22)10-17(23)20-18(19(24)25)15-8-6-5-7-9-15/h5-9,12,18H,10-11H2,1-4H3,(H,20,23)(H,24,25)/t18-/m0/s1
• InChI Key: IDYWHSVECVTQOP-SFHVURJKSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(C)C)C)CC(=O)NC(C2=CC=CC=C2)C(=O)O
• Isomeric SMILES: CC1=C(C(=NN1CC(C)C)C)CC(=O)N[C@@H](C2=CC=CC=C2)C(=O)O
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

The compound (2S)-2-[[2-[3,5-dimethyl-1-(2-methylpropyl)pyrazol-4-yl]acetyl]amino]-2-phenylacetic acid is a complex organic molecule with potential applications in various scientific fields. This compound features a pyrazole ring substituted with dimethyl and isobutyl groups, an acylated amino group, and a phenylacetic acid moiety. Its structure suggests it may have interesting biological activities and chemical reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

Starting Materials: The synthesis begins with commercially available starting materials such as 3,5-dimethyl-1-(2-methylpropyl)pyrazole and 2-phenylacetic acid.

Formation of Intermediate: The pyrazole derivative undergoes acylation with an appropriate acyl chloride to form an intermediate compound.

Coupling Reaction: The intermediate is then coupled with 2-phenylacetic acid using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP).

Purification: The final product is purified using techniques like recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the synthesis of this compound would likely involve optimization of reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors, automated purification systems, and large-scale coupling reagents.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the phenylacetic acid moiety, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols or amines.

Substitution: The pyrazole ring can participate in electrophilic or nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄).

Substitution Reagents: Halogens (Cl₂, Br₂), nucleophiles (NH₃, RNH₂).

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated or aminated derivatives.

Scientific Research Applications

Chemistry

Synthesis of Derivatives:

Biology

Enzyme Inhibition: Due to its structural features, the compound may act as an inhibitor for certain enzymes, making it useful in biochemical studies.

Medicine

Drug Development: The compound’s unique structure could be explored for developing new pharmaceuticals, particularly as anti-inflammatory or anticancer agents.

Industry

Chemical Intermediates: It can serve as an intermediate in the synthesis of more complex molecules used in agrochemicals or specialty chemicals.

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets, such as enzymes or receptors. The pyrazole ring and phenylacetic acid moiety are likely involved in binding to these targets, influencing their activity. The exact pathways and mechanisms would depend on the specific biological context and target.

Comparison with Similar Compounds

Similar Compounds

• (2S)-2-[[2-[3,5-dimethyl-1-(2-methylpropyl)pyrazol-4-yl]acetyl]amino]-2-phenylpropanoic acid
• (2S)-2-[[2-[3,5-dimethyl-1-(2-methylpropyl)pyrazol-4-yl]acetyl]amino]-2-phenylbutanoic acid

Uniqueness

Compared to similar compounds, (2S)-2-[[2-[3,5-dimethyl-1-(2-methylpropyl)pyrazol-4-yl]acetyl]amino]-2-phenylacetic acid stands out due to its specific substitution pattern on the pyrazole ring and the presence of the phenylacetic acid moiety. These features may confer unique biological activities and chemical reactivity, making it a valuable compound for further research and development.